![molecular formula C24H27ClN4O2S B2560560 N-(2-(4-benzylpiperazin-1-yl)-2-(pyridin-3-yl)ethyl)-4-chlorobenzenesulfonamide CAS No. 863558-70-7](/img/structure/B2560560.png)
N-(2-(4-benzylpiperazin-1-yl)-2-(pyridin-3-yl)ethyl)-4-chlorobenzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(2-(4-benzylpiperazin-1-yl)-2-(pyridin-3-yl)ethyl)-4-chlorobenzenesulfonamide, commonly referred to as BZP, is a synthetic compound that has been extensively studied for its potential use as a therapeutic agent. BZP is a member of the piperazine family of compounds, which have been shown to have a wide range of biological activities. In recent years, BZP has gained significant attention due to its potential use in the treatment of a variety of diseases, including cancer and neurological disorders.
Scientific Research Applications
Transfer Hydrogenation Catalysts
N-(2-(Pyridin-2-yl)ethyl)benzenesulfonamide derivatives, including similar structures to the compound , have been explored for their catalytic capabilities, particularly in transfer hydrogenation reactions. These compounds, when integrated with iridium complexes, showcase high activity and selectivity in the hydrogenation of various ketones under base-free conditions. This research underscores the potential of these compounds in catalyzing significant chemical reactions, offering an efficient and environmentally friendly alternative for organic synthesis processes (Ruff et al., 2016).
Ligand for Metal Coordination
The structural versatility of N-[2-(pyridin-2-yl)ethyl]-derivatives of sulfonamides, closely related to the target compound, plays a crucial role in metal coordination chemistry. These compounds have been identified as prospective ligands due to their ability to adopt various conformations, facilitating hydrogen bonding and π-π interactions. This property is instrumental in developing complex materials with potential applications in catalysis, material science, and as building blocks for supramolecular structures (Jacobs et al., 2013).
Antimicrobial Agents
Research on similar sulfonamide compounds has shown significant antimicrobial activity. For instance, N-pyridin-3-yl-benzenesulfonamide demonstrated potent antibacterial effects against both Gram-positive and Gram-negative bacteria. This finding suggests that structurally related compounds, including the one , could serve as valuable leads in the development of new antimicrobial agents. The ability to target a wide range of bacterial strains makes these compounds particularly promising for addressing drug-resistant infections (Ijuomah et al., 2022).
properties
IUPAC Name |
N-[2-(4-benzylpiperazin-1-yl)-2-pyridin-3-ylethyl]-4-chlorobenzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H27ClN4O2S/c25-22-8-10-23(11-9-22)32(30,31)27-18-24(21-7-4-12-26-17-21)29-15-13-28(14-16-29)19-20-5-2-1-3-6-20/h1-12,17,24,27H,13-16,18-19H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KNDRCXDMWBFHSJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1CC2=CC=CC=C2)C(CNS(=O)(=O)C3=CC=C(C=C3)Cl)C4=CN=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H27ClN4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
471.0 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.